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Compound of Interest

Compound Name: 3-Butoxypropionitrile

CAS No.: 6959-71-3

Cat. No.: B1265712

Get Quote

This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 3-Butoxypropionitrile (CAS No. 693-08-3). In the absence of publicly available

experimental spectra for this specific compound, this guide leverages established principles of

nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass

spectrometry (MS), along with comparative data from homologous alkoxypropionitriles, to

present a robust, predicted spectroscopic profile. This document is intended for researchers,

scientists, and professionals in drug development and materials science who require a detailed

understanding of the structural characterization of this molecule.

Molecular Structure and Spectroscopic Overview
3-Butoxypropionitrile is an organic compound featuring both a nitrile (-C≡N) and an ether (R-

O-R') functional group. Its structure consists of a butyl group linked via an ether oxygen to a

three-carbon chain terminating in a nitrile group. This unique combination of functional groups

gives rise to a distinct spectroscopic fingerprint that can be predicted with a high degree of

confidence.
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The following sections will delve into the predicted ¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry data for 3-Butoxypropionitrile. Each section will provide a rationale for the

predicted spectral features, drawing on the known effects of the ether and nitrile functionalities

on chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns.

Predicted ¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy is a powerful tool for elucidating the hydrogen environments within a

molecule. For 3-Butoxypropionitrile, we can predict the chemical shifts and coupling patterns

based on the electronegativity of the neighboring oxygen and nitrile groups, and by comparison

with related compounds such as 3-methoxypropionitrile and 3-ethoxypropionitrile.

Predicted ¹H NMR Data (300 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.65 Triplet 2H -O-CH₂-CH₂-CN

The methylene

group adjacent to

the ether oxygen

is deshielded by

the

electronegative

oxygen atom.

~2.60 Triplet 2H -O-CH₂-CH₂-CN

The methylene

group adjacent to

the electron-

withdrawing

nitrile group is

also deshielded,

but to a lesser

extent than the

one next to the

oxygen.

~3.50 Triplet 2H
-O-CH₂-

CH₂CH₂CH₃

The methylene

group of the

butoxy chain

directly attached

to the ether

oxygen.

~1.60 Sextet 2H
-O-CH₂-CH₂-

CH₂CH₃

The second

methylene group

in the butoxy

chain.

~1.40 Sextet 2H
-O-CH₂CH₂-CH₂-

CH₃

The third

methylene group

in the butoxy

chain.
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~0.95 Triplet 3H
-O-CH₂CH₂CH₂-

CH₃

The terminal

methyl group of

the butoxy chain.

In-Depth Interpretation of Predicted ¹H NMR Spectrum
The predicted ¹H NMR spectrum of 3-Butoxypropionitrile is expected to show six distinct

signals, corresponding to the six non-equivalent proton environments in the molecule.

Downfield Region (δ 3.5-3.7 ppm): The two methylene groups directly attached to the ether

oxygen (-O-CH₂-CH₂-CN and -O-CH₂-CH₂CH₂CH₃) are expected to resonate in this region.

The electronegativity of the oxygen atom withdraws electron density from these protons,

causing them to be deshielded and appear at a higher chemical shift.

Methylene Adjacent to Nitrile (δ ~2.60 ppm): The methylene group alpha to the nitrile group

(-O-CH₂-CH₂-CN) will be deshielded due to the anisotropic effect and the electron-

withdrawing nature of the cyano group.

Alkyl Region (δ 0.9-1.7 ppm): The remaining protons of the butyl group will appear in the

typical upfield alkyl region. The terminal methyl group is expected to be a triplet at around

0.95 ppm, while the two internal methylene groups will appear as overlapping multiplets

(predicted as sextets) between 1.40 and 1.60 ppm.

Experimental Protocol for ¹H NMR Spectroscopy
The following is a standard protocol for acquiring a high-resolution ¹H NMR spectrum of a liquid

sample like 3-Butoxypropionitrile.

Sample Preparation:

Accurately weigh approximately 5-20 mg of 3-Butoxypropionitrile.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g.,

Chloroform-d, CDCl₃) in a clean, dry vial.[1]

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).
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Transfer the solution to a clean, high-quality 5 mm NMR tube.[1] The liquid level should be

approximately 4-5 cm.[1]

Instrument Setup:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent to stabilize the magnetic

field.[2]

Shim the magnetic field to optimize its homogeneity and achieve sharp, symmetrical

peaks.[3]

Data Acquisition:

Set the appropriate acquisition parameters, including the number of scans, spectral width,

and relaxation delay.

Acquire the free induction decay (FID) data.

Data Processing:

Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

Phase the spectrum to ensure all peaks are in the absorptive mode.

Calibrate the chemical shift axis using the TMS signal.

Integrate the peaks to determine the relative number of protons for each signal.

Predicted ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of a molecule. The predicted

¹³C NMR spectrum of 3-Butoxypropionitrile is based on the known chemical shifts of carbons

in ethers and nitriles.

Predicted ¹³C NMR Data (75 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~118 CN

The nitrile carbon is

characteristically found in this

downfield region.

~69 -O-CH₂-CH₂CH₂CH₃

The carbon atom of the butoxy

group directly bonded to the

ether oxygen is significantly

deshielded.

~65 -O-CH₂-CH₂-CN

The carbon atom of the

propionitrile moiety directly

bonded to the ether oxygen is

also deshielded.

~31 -O-CH₂-CH₂-CH₂CH₃
The second carbon of the

butoxy chain.

~19 -O-CH₂CH₂-CH₂-CH₃
The third carbon of the butoxy

chain.

~18 -O-CH₂-CH₂-CN
The carbon alpha to the nitrile

group.

~14 -O-CH₂CH₂CH₂-CH₃
The terminal methyl carbon of

the butoxy chain.

In-Depth Interpretation of Predicted ¹³C NMR Spectrum
The predicted proton-decoupled ¹³C NMR spectrum of 3-Butoxypropionitrile should display

seven signals, one for each unique carbon environment.

Nitrile Carbon (δ ~118 ppm): The carbon of the cyano group is expected to appear in the

characteristic region for nitriles, typically between 115-125 ppm.[4]

Carbons Adjacent to Oxygen (δ 65-70 ppm): The two carbon atoms directly bonded to the

ether oxygen (-O-CH₂- and -CH₂-O-) will be the most deshielded of the sp³ carbons due to

the high electronegativity of oxygen.
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Alkyl Carbons (δ 14-32 ppm): The remaining carbons of the butyl group will resonate in the

upfield region, with the terminal methyl group being the most shielded (lowest chemical

shift).

Experimental Protocol for ¹³C NMR Spectroscopy
The protocol for ¹³C NMR is similar to that for ¹H NMR, with some key differences in acquisition

parameters due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C

nucleus.

Sample Preparation:

A more concentrated sample is often required for ¹³C NMR (typically 20-50 mg in 0.6-0.7

mL of solvent).[1]

Instrument Setup and Data Acquisition:

The spectrometer is tuned to the ¹³C frequency.

A proton-decoupled pulse sequence is typically used to simplify the spectrum by removing

C-H coupling, resulting in single lines for each carbon.

A larger number of scans is usually necessary to achieve an adequate signal-to-noise

ratio.

Predicted Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

detecting their characteristic vibrational frequencies.

Predicted Major IR Absorption Bands

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~2960-2850 Strong C-H stretch Alkane

~2250 Medium, Sharp C≡N stretch Nitrile

~1100 Strong C-O stretch Ether

In-Depth Interpretation of Predicted IR Spectrum
The IR spectrum of 3-Butoxypropionitrile is expected to be dominated by the characteristic

absorptions of its alkane, nitrile, and ether functionalities.

C-H Stretching Region (2850-3000 cm⁻¹): Strong absorption bands in this region are

expected due to the C-H stretching vibrations of the butyl and propionitrile alkyl chains.

Nitrile Stretching Region (~2250 cm⁻¹): A sharp, medium-intensity peak around 2250 cm⁻¹ is

a definitive indicator of the C≡N triple bond stretch of the nitrile group.

C-O Stretching Region (~1100 cm⁻¹): A strong, broad absorption band around 1100 cm⁻¹ is

characteristic of the C-O stretching vibration of the ether linkage.

Experimental Protocol for FTIR Spectroscopy of a Liquid
Sample
Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR

spectrum of a liquid sample.[5]

Instrument Setup:

Ensure the ATR crystal is clean.

Record a background spectrum of the empty ATR accessory. This will be automatically

subtracted from the sample spectrum.

Sample Analysis:
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Place a small drop of 3-Butoxypropionitrile onto the ATR crystal.

Acquire the sample spectrum.

Data Processing:

The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber.

Identify and label the major absorption bands.

Predicted Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can aid in its structural elucidation. The following predictions are for

electron ionization (EI) mass spectrometry.

Predicted Major Fragments in the EI Mass Spectrum

m/z Proposed Fragment

127 [M]⁺ (Molecular Ion)

112 [M - CH₃]⁺

98 [M - C₂H₅]⁺

86 [M - C₃H₅]⁺

70 [M - C₄H₉O]⁺ or [CH₂=CH-C≡N]⁺

57 [C₄H₉]⁺

41 [CH₂=C=NH]⁺ or [C₃H₅]⁺

In-Depth Interpretation of the Predicted Mass Spectrum
Upon electron ionization, 3-Butoxypropionitrile is expected to form a molecular ion at m/z

127. The fragmentation pattern will likely be dominated by cleavages at the ether linkage and

alpha to the nitrile group.
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Molecular Ion Peak ([M]⁺): A peak at m/z 127 corresponding to the molecular weight of 3-
Butoxypropionitrile should be observed, although its intensity may be low due to the lability

of the molecule under EI conditions.

Alpha-Cleavage at the Ether Oxygen: Cleavage of the C-C bonds adjacent to the ether

oxygen is a common fragmentation pathway for ethers. This could lead to the loss of alkyl

radicals from the butyl group, resulting in fragments at m/z 112 (loss of CH₃) and 98 (loss of

C₂H₅).

Cleavage of the Butoxy Group: The entire butoxy group can be lost, leading to a fragment at

m/z 70.

Butyl Cation: A prominent peak at m/z 57, corresponding to the stable tertiary butyl cation

([C₄H₉]⁺), is expected.

Fragments from the Propionitrile Moiety: Fragmentation of the propionitrile chain can lead to

smaller ions, such as the one at m/z 41.

Experimental Protocol for Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of volatile liquid compounds like 3-
Butoxypropionitrile.[6]

Sample Preparation:

Prepare a dilute solution of 3-Butoxypropionitrile in a volatile organic solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 10 µg/mL.[7]

GC Method:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

The GC oven temperature is programmed to ramp from a low initial temperature to a

higher final temperature to separate the components of the sample based on their boiling

points.[8]
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MS Method:

As the separated components elute from the GC column, they enter the mass

spectrometer.

The molecules are ionized using electron ionization (EI) at a standard energy of 70 eV.

The mass analyzer scans a specific mass-to-charge (m/z) range to detect the molecular

ion and its fragment ions.[9]

Conclusion
This technical guide has presented a detailed, predicted spectroscopic profile of 3-
Butoxypropionitrile based on established chemical principles and comparative data. The

predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data provide a comprehensive set of

benchmarks for the structural identification and characterization of this molecule. The included

standard experimental protocols offer guidance for obtaining high-quality spectral data. While

these predictions are expected to be highly accurate, experimental verification is always

recommended for definitive structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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